Cas no 1261460-44-9 (5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261460-44-9
• MF: C₁₂H₇ClF₃NO₂
• MW: 289.637692689896
• CID: 4920916
• Update Time: 2025-06-15

5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO2/c13-10-6-17-11(18)5-9(10)7-1-3-8(4-2-7)19-12(14,15)16/h1-6H,(H,17,18)
• InChI Key： GZGDKUKIZMHCQQ-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261460-44-9)

5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261460-44-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro, hydroxy, and trifluoromethoxyphenyl groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS number 1261460-44-9 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent studies highlight its role in modulating enzyme activity, particularly in pathways relevant to inflammatory diseases and metabolic disorders. This aligns with growing public interest in targeted therapies and personalized healthcare, topics frequently searched in academic and industry forums. Its trifluoromethoxy group enhances metabolic stability, a property highly valued in medicinal chemistry.

From a synthetic perspective, 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine exemplifies advancements in green chemistry. Modern protocols emphasize catalyst-free reactions and solvent optimization to reduce environmental impact—a priority for industries complying with REACH and FDA guidelines. These methodologies resonate with global searches for eco-friendly synthesis and cost-effective production techniques.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, ensuring purity and structural integrity. Such rigorous quality control meets the demands of high-throughput screening (HTS) in drug development, another trending topic in biopharma circles. Additionally, its logP value and solubility profile are frequently analyzed to predict bioavailability, addressing common queries about ADME properties in preclinical research.

In agrochemical applications, derivatives of 5-Chloro-2-hydroxy-4-(4-(trifluoromethoxy)phenyl)pyridine show promise as pesticide intermediates. With rising concerns over food security and residue-free farming, this compound’s potential to develop low-toxicity formulations is a key area of exploration. Searches for next-gen crop protection agents often highlight such innovations.

To conclude, CAS 1261460-44-9 represents a convergence of multidisciplinary research, bridging gaps between pharmaceuticals, materials science, and agrochemicals. Its adaptability to structure-activity relationship (SAR) studies ensures its relevance in answering today’s scientific challenges, from drug resistance to climate-resilient agriculture.